Journal Name:Journal of Vinyl and Additive Technology
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Stress-bearing Mechanism of Concrete Damaged by Delayed Ettringite Formation under Compressive Stress with Various Loading Patterns
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-19 , DOI: 10.3151/jact.21.294
The involvement of expansion cracks in reducing compressive properties was experimentally evaluated. Concrete specimens deteriorated by delayed ettringite formation were subjected to three loading patterns (monotonic, stepwise cyclic and sustained loadings) and digital image correlation was performed to observe the behavior of expansion cracks during compressive loading. As a result, while significantly large plastic deformation was generated in the pre-peak, the reduction in compressive properties was hardly influenced by the loading patterns. The elastic strain, obtained from the loading hysteresis, increased linearly until a maximum load was reached. Consequently, two possible stress-bearing mechanism of concrete damaged by delayed ettringite formation under compressive stress was proposed to explain the development of elastic and plastic strains and the reduction in the compressive property.
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Effect of Original Mix Proportion on Rapid Removing of Attached Mortar for Recycled Concrete Aggregate Through a Freeze-thaw Approach
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.3151/jact.21.477
The fundamental reason to the unsatisfied performance of recycled aggregate concrete (RCA) is the existence of attached mortar in recycled concrete aggregate. A new physical method to remove the attached mortar is proposed in this study, which is a multiple process based on freeze-thaw cycles (FTCs). This study adopts the freeze-thaw modification technology and explores its efficiency in treating RCA with different strength and water to cement ratio. The effectiveness of such modification method is also evaluated, where the results show that for w/c=0.68, 10-15 freeze-thaw cycles are needed, for w/c=0.54, 15-20 FTCs are required and for w/c=0.38, 20-25 cycles are necessary. The mechanical properties of unmodified recycled aggregate concrete (RAC) are related not only to the strength of the parent concrete, but also to the content of attached mortar of recycled concrete aggregate and its durability which is further related to the water-cement ratio (w/c). On the other hand, modified recycled aggregate concrete (mRAC) could achieve satisfied mechanical properties and long-term properties as using natural aggregate concrete (NAC).
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Study on the Axial Load Response of RC Columns Confined by CTRC Subjected to Dry-Wet Cycles
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-03-07 , DOI: 10.3151/jact.21.107
To investigate the axial load response of reinforced concrete (RC) columns confined by carbon textile-reinforced concrete (CTRC) under chloride attack, 24 CTRC-confined square columns and 12 unconfined columns were tested under axial load, while considering the influences of dry-wet cycles, textile ratios, stirrup ratios, and section sizes. The experimental results indicate that the corrosion resistance and compression performance of RC columns under chloride ion erosion were significantly improved by CTRC. The corrosion of the RC column with CTRC confinement was remarkably reduced with a maximum of 63.9% in the chloride salt environment. The maximum increments of bearing capacity and ductility of CTRC-confined columns were 30.9% and 87.7%, respectively, compared with unconfined columns. In addition, bearing capacity, ductility, and deformation energy were also affected by stirrup ratios and section sizes. Finally, the semi-empirical and semi-theoretical analytical models of the stress-strain relationship and axial-bearing capacity were proposed based on the experimental data and theoretical analysis. The compound confinement effects of CTRC and corroded stirrups on core concrete was considered in the proposed models. The models correlated well with the experimental data.
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Thermal Expansion of Cement Paste at Various Relative Humidities after Long-term Drying: Experiments and Modeling
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-03-29 , DOI: 10.3151/jact.21.151
The coefficient of thermal expansion (CTE) of cement paste is an essential parameter for estimating cracks of cement-based structures, including under normal operating conditions. The CTE of low-heat Portland cement pastes dried for a long term at various relative humidities were measured by applying trapezoidal temperature history. The measured CTE was a convex function when displayed versus relative humidity and was highest at the relative humidity of 58%. At the relative humidity of 11%, the CTE was similar to the one of the fully dried sample. Based on a drying shrinkage model in the literature that classifies pore water as free liquid water and adsorbed water, we computed pore pressure change and corresponding strain, from which the CTEs were estimated. The microstructural rearrangements of cement paste due to long-term drying were taken into account by obtaining pore size distributions from water vapor sorption isotherm. The CTEs predicted with the model agree well with the measured ones.
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Multi-scale Computational Modeling on the Equivalent Element Method for Freeze-thaw Damage of Concrete
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-12-09 , DOI: 10.3151/jact.20.703
Frost damage is one of the main reasons for the decay of concrete in cold regions, which is affected by many factors such as freezing temperature, number of freeze-thaw cycles (FTCs), pore and aggregate structure, and the FTCs damage in concrete presents a certain distribution characteristic. In view of this, a systematic prediction method for FTCs damage distribution was established by the multi-scale method. Firstly, the FTCs damage behavior was simulated by the micro-calculation method. Subsequently, the micro-meso-macro multi-step equivalent method was established for the description of FTCs damage, and the equivalent element of concrete under FTCs was established. The calculation results of the equivalent model show that the characteristic element size should be set as 10 mm to 20 mm, which can satisfy the requirements of the heterogeneous characteristics of FTCs damage and Weibull distribution at the same time. Meanwhile, the effects on the FTCs number and freezing temperature of the FTCs damage distribution were discussed, and the effectiveness of the equivalent element was verified by comparing it with the test results, which the equivalent calculation model can well describe the heterogeneous distribution of FTCs damage.
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Influence of Transverse Sectional Pre-crack on Shear Failure Behavior of RC Slender Beams Based on Experimental Loading Test
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-12-08 , DOI: 10.3151/jact.20.732
For the RC members under cyclic loading, flexural cracks commonly propagate in two opposite transverse directions at the zone under high bending moment and possibly form the cracks penetrating through the entire cross sections (pre-crack), which is considered as a crucial factor for flexure-shear failure of member. This paper clarified the influence of imitation pre-crack on the shear failure behavior of RC slender beams by three point bending test. Shear span depth ratio (a/d=3.14, 4.69) and location and thickness of pre-crack were set as main variables. As the important findings, it was revealed that the influence of pre-crack on the shear strength of RC slender beams is relatively small because it does not affect the formation of the critical diagonal crack and the mode of diagonal tension failure. It was also noted that the pre-crack at 2d (the section of pre-crack is 512 mm, which is twice of the effective depth d, far away from the loading plate center) leads to a reduction of shear strength with increasing pre-crack width, and the maximum reduction is 21.4%. Based on the detailed analysis of crack propagation, it was clarified that pre-crack may result in two patterns of critical diagonal crack, and in the condition that the pre-crack plane vertically intersects with the lateral splitting part of diagonal crack, the lateral splitting part becomes more severe and thereby reduces the shear strength and deformation ability.
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Effects of Severe Accident Conditions on Integrity of RPV Pedestal of Fukushima Daiichi Nuclear Power Plant
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-07-27 , DOI: 10.3151/jact.20.444
The Fukushima Daiichi Nuclear Power Plant lost its core cooling function due to the massive tsunami generated by the 2011 off the Pacific coast of Tohoku Earthquake, which caused core meltdown, resulting in high temperature inside the containment vessel and exposing the RPV pedestal, a reinforced concrete structure, to an unusually high temperature environment. After the earthquake, water was poured into the containment vessel to cool the molten core, and the con-crete structure was gradually cooled in the process. Since it will take at least 40 years to remove the fuel from the core, the integrity of the RPV pedestal is a major concern for the decommissioning of the Fukushima Daiichi Nuclear Power Plant. In order to assess the long-term integrity of the RPV pedestal, a horizontal loading test was conducted using a 1/6 scaled model of the RPV pedestal of Unit 1 considering the effect of the high temperature heating and subsequent wet conditions. And then, the static stress analysis of the RPV pedestal was performed considering the degradation phenomena revealed by the experiments. As a result, it was confirmed that the RPV pedestal of Unit 1 would be structurally sound for 40 years against the current design basis earthquake even if the material degradation due to severe accident and aging was considered.
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Biomineralization Analysis and Hydration Acceleration Effect in Self-healing Concrete using Bacillus subtilis natto
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-10-01 , DOI: 10.3151/jact.20.609
Since concrete with bacteria incorporated in the matrix shows promising results in initial studies, more research has focused on using bacteria for the strength and durability enhancement of concrete. Bacterial concentrations varying from different positions on the crack surface were recorded and evaluated in conjunction with the amount of self-healing product formed. The change in bacteria concentration with the survival time in concrete was investigated and lasted for two years. The degree of mineralization of calcium carbonate from the microbial activity is also closely related to the level of survival and reduction of bacterial concentrations in concrete compared to the initial amount. These processes were tracked and analyzed through phase composition analysis and microstructure analysis. The role of nucleation sites of bacteria for accelerating mineral deposition was also investigated. The change in the content of hydrated cementitious minerals can be seen in groups of samples with different bacteria regarding cracking age (7-90 days). The increase in C-S-H content in the bacterial samples at early cracking age was significant compared with the control group. The effect on healed crack parameters through microscopic observation contributed to supporting and demonstrating the hypothesis of the combination of the formation of the calcium carbonate crystals around the bacterial cell as crystallization nuclei and the promotion of hydration for C-S-H formation.
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Effect of Water Reducing Agent and Retarder on Properties of Ternesite-Calcium Sulfoaluminate Cement Synthesized at Low Temperatures
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.3151/jact.21.465
The setting time of ternesite-calcium sulfoaluminate (TCSA) is shorter while the fluidity and mechanical strength are lower. Herein, the method of synergistic regulation of polycarboxylate superplasticizer and β-cyclodextrin was adopted to solve this. The results showed that, compared to the reference sample, when 0.25% polycarboxylate superplasticizer compounded with 0.05% β-cyclodextrin, the setting time of TCSA was prolonged, the fluidity was increased by 118% (201 mm). And the net pastes compressive strength reached 73.9 MPa and 103.8 MPa for 7 days and 28 days, respectively. In addition, under the synergistic effect of polycarboxylate superplasticizer and β-cyclodextrin, the early hydration heat rate of TCSA was decreased significantly, which delayed the formation of ettringite. Meanwhile, the density of the product was improved due to the reduction of water consumption, thus achieving the effect of normal setting time, suitable fluidity and high mechanical strength. Moreover, the cement has good frost resistance.
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Flexural Behavior of Precast Concrete Slab Connections using Loop Steel Bars and Mortar
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-06-07 , DOI: 10.3151/jact.21.436
Loop reinforcements are commonly used to connect precast concrete elements. However, the strength of the connection in the case of short overlapping lengths and mortar joints has not been discussed extensively in previous studies. Moreover, proposed equations tend to overestimate the flexural capacity of the connection. In this study, six specimens with vertical loop steel bars and mortar joints were tested. The variables were the overlapping length, bending diameter, and distance between the loop bars in a pair. The findings indicated that reducing the overlapping length and bending diameter decreased the flexural strength of the loop joint. Further, the distance between the loop bars had a negligible effect on the bearing capacity but a significant impact on the ductile performance. Three-dimensional finite element analyses were conducted to predict the mechanical behaviors of the loop connection. The numerical simulation corroborated the experiment results in terms of the load-deflection behavior and reinforcing bar strains. Finally, empirical equations were proposed to predict the flexural strength of multiple vertical loop connections.
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